Cas no 61336-51-4 (3-2-(aminomethyl)phenylpropanoic acid)

• Product Name: 3-2-(aminomethyl)phenylpropanoic acid
• CAS No: 61336-51-4
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 483493
• PubChem ID: 19433399
• Update Time: 2025-11-05

3-2-(aminomethyl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 2-(aminomethyl)-
• 3-[2-(aminomethyl)phenyl]propanoic acid
• 3-2-(aminomethyl)phenylpropanoic acid
• o-(aminomethyl)hydrocinnamic acid
• EN300-1720250
• DTXSID40598799
• 61336-51-4
• SCHEMBL8109289

• Inchi： 1S/C10H13NO2/c11-7-9-4-2-1-3-8(9)5-6-10(12)13/h1-4H,5-7,11H2,(H,12,13)
• InChI Key： KVGVNXNMVXJECI-UHFFFAOYSA-N
• SMILES： OC(CCC1C=CC=CC=1CN)=O

Computed Properties

• Exact Mass: 179.09469
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-2-(aminomethyl)phenylpropanoic acid

3-2-(Aminomethyl)phenylpropanoic Acid: A Comprehensive Overview of Its Chemical Properties, Pharmacological Significance, and Research Applications

3-2-(Aminomethyl)phenylpropanoic Acid, with the chemical formula C₁₂H₁₇NO₂ and CAS number 61336-51-4, represents a unique class of aromatic carboxylic acid derivatives that have garnered significant attention in the fields of medicinal chemistry and pharmacological research. This compound, also known as 3-(2-(aminomethyl)phenyl)propanoic acid, is characterized by its molecular structure, which combines a benzene ring with a substituted propionic acid chain. The presence of the aminomethyl group at the para position of the phenyl ring introduces functional versatility, enabling interactions with various biological targets. Recent studies have highlighted its potential applications in the development of novel therapeutics for neurodegenerative disorders and inflammatory conditions, underscoring its relevance in modern drug discovery strategies.

The molecular framework of 3-2-(Aminomethyl)phenylpropano